Cas no 885963-50-8 ([1,1'-Biphenyl]-4-methanol,3',5'-difluoro-)

• Product Name: [1,1'-Biphenyl]-4-methanol,3',5'-difluoro-
• CAS No: 885963-50-8
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• CID: 712001
• Update Time: 2024-01-31

[1,1'-Biphenyl]-4-methanol,3',5'-difluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-methanol,3',5'-difluoro-
• [4-(2,6-difluorophenyl)phenyl]methanol
• 4-(2,6-Difluorophenyl)benzyl alcohol
• [1,1'-Biphenyl]-4-methanol,3',5'-difluoro
• 4-(3,5-Difluorophenyl)benzyl alcohol
• [4-(3,5-difluorophenyl)phenyl]methanol
• [1,1'-Biphenyl]-4-methanol, 3',5'-difluoro-

• MDL： MFCD06858702
• Inchi： 1S/C13H10F2O/c14-12-5-11(6-13(15)7-12)10-3-1-9(8-16)2-4-10/h1-7,16H,8H2
• InChI Key： ZXSVUJOHOVCESC-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=CC(F)=C2)=CC=C(CO)C=C1

Computed Properties

• Exact Mass: 220.07000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 336.1±37.0 °C(Predicted)
• PSA: 20.23000
• LogP: 3.12410
• pka: 14.15±0.10(Predicted)